Cas no 2757955-46-5 (4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757955-46-5
• MF: C₁₄H₁₃NO₆S
• MW: 323.32112288475
• CID: 6129145
• PubChem ID: 29800697
• Update Time: 2025-10-29

4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153319
• 2757955-46-5
• 4-methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate
• 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H13NO6S/c1-10-3-6-12(7-4-10)22(18,19)21-14-8-5-11(20-2)9-13(14)15(16)17/h3-9H,1-2H3
• InChI Key： FTKJURKYMYUATM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 323.04635831g/mol
• Monoisotopic Mass: 323.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Additional information on 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate

Introduction to 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757955-46-5)

4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate, identified by its CAS number 2757955-46-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of sulfonated aromatic derivatives, which are widely studied for their potential applications in drug development, material science, and catalysis. The presence of both methoxy and nitro substituents on a phenyl ring, coupled with the sulfonate group at the para position, imparts distinct reactivity and solubility characteristics that make it a valuable intermediate in synthetic chemistry.

The structure of 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate features a benzene ring substituted with a methoxy group at the ortho position relative to the sulfonate group and a nitro group at the meta position. The sulfonate moiety (–SO₃⁻) enhances the water solubility of the compound, making it suitable for applications in aqueous-based systems. This property is particularly advantageous in pharmaceutical formulations where bioavailability and solubility are critical factors. Additionally, the electron-withdrawing nature of the nitro group and the electron-donating effect of the methoxy group create a balance of electronic properties that influence its reactivity in various chemical transformations.

In recent years, there has been growing interest in aromatic sulfonates as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate has been explored in several synthetic pathways due to its versatility in undergoing nucleophilic substitution reactions, metal-catalyzed coupling reactions, and other transformations that are essential for constructing complex molecular architectures. Its role as a building block in medicinal chemistry has been highlighted in studies focusing on the development of novel therapeutic agents.

One of the most compelling aspects of 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate is its potential application in drug discovery and development. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards biological targets. For instance, derivatives of this compound have been investigated for their interactions with enzymes and receptors involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. The sulfonate group, in particular, has been shown to improve pharmacokinetic profiles by increasing metabolic stability and reducing renal clearance.

The synthesis of 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate typically involves multi-step organic reactions starting from commercially available aromatic precursors. The process often begins with nitration followed by methylation, followed by sulfonation at the para position. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving yield. These innovations align with the broader trend toward sustainable chemistry practices in industrial-scale production.

Recent studies have also explored the spectroscopic and crystallographic properties of 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate to better understand its molecular structure and interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray diffraction (XRD), and computational chemistry have provided insights into its conformational preferences and hydrogen bonding capabilities. These findings are crucial for optimizing its use in solid-state applications, such as crystal engineering or material design.

The pharmacological activity of derivatives derived from 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate has been extensively studied. For example, modifications to the substituents on the phenyl ring have led to compounds with anti-inflammatory, antimicrobial, and antioxidant properties. The nitro group can be reduced to an amine under controlled conditions, yielding derivatives that exhibit different biological activities compared to their parent compound. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies.

In addition to pharmaceutical applications, 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate has found utility in other areas such as dye synthesis, corrosion inhibition, and polymer additive development. Its ability to form stable complexes with metals makes it a promising candidate for corrosion-resistant coatings. Furthermore, its chromophoric properties have been exploited in designing high-performance dyes for optical applications.

The future prospects for 4-Methoxy-2-nitrophenyl 4-methylbenzene-1-sulfonate are promising, with ongoing research aimed at expanding its applications across multiple domains. Innovations in synthetic methodologies will continue to enhance access to this compound and its derivatives, enabling new discoveries in medicinal chemistry and materials science. As our understanding of molecular interactions deepens, so too will the potential uses for this versatile sulfonated aromatic compound.